Cas no 957465-19-9 (3',6-di-O-sinapoylsucrose)
3',6-di-O-sinapoylsucrose structure
Product Name:3',6-di-O-sinapoylsucrose
CAS No:957465-19-9
MF:C34H42O19
MW:754.68589258194
CID:2004740
Update Time:2025-03-10
3',6-di-O-sinapoylsucrose Chemical and Physical Properties
Names and Identifiers
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- 3',6-di-O-sinapoylsucrose
- α-D-Glucopyranoside, 6-O-[3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propen-1-yl]-β-D-fructofuranosyl, 3-[3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoate]
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- Inchi: 1S/C34H42O19/c1-45-18-9-16(10-19(46-2)26(18)39)5-7-24(37)49-14-23-29(42)32(44)34(15-36,52-23)53-33-30(43)31(28(41)22(13-35)50-33)51-25(38)8-6-17-11-20(47-3)27(40)21(12-17)48-4/h5-12,22-23,28-33,35-36,39-44H,13-15H2,1-4H3/t22-,23-,28-,29-,30-,31+,32+,33-,34+/m1/s1
- InChI Key: BLUBRLPOVKKUGF-DJUDWIIFSA-N
- SMILES: O([C@@]1(O[C@H](COC(=O)C=CC2=CC(OC)=C(O)C(OC)=C2)[C@@H](O)[C@@H]1O)CO)[C@H]1O[C@H](CO)[C@@H](O)[C@H](OC(=O)C=CC2=CC(OC)=C(O)C(OC)=C2)[C@H]1O
Experimental Properties
- Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 1005.7±65.0 °C(Predicted)
- pka: 8.61±0.25(Predicted)
3',6-di-O-sinapoylsucrose Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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